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Compound of Interest

Compound Name: MC-70

Cat. No.: B1676260 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for the proper disposal of MC-70, a medium-curing cutback asphalt. Adherence to

these procedures is critical for ensuring laboratory safety and environmental compliance. MC-
70 is a flammable liquid and must be handled as hazardous waste.

Immediate Safety Precautions
Before handling MC-70, ensure all relevant personnel are familiar with its Safety Data Sheet

(SDS). Key hazards include flammability and potential skin and respiratory irritation.[1][2] In the

event of a spill, immediately eliminate all ignition sources.[3][4]

Personal Protective Equipment (PPE) is mandatory:

Gloves: Chemical-resistant gloves (nitrile or neoprene).

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A flame-resistant lab coat is recommended.

Respiratory Protection: If working in a poorly ventilated area or if vapors are present, use a

respirator with an organic vapor cartridge.
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The following table summarizes key quantitative data for MC-70, crucial for its safe handling

and disposal.

Property Minimum Value Maximum Value Test Method

Kinematic Viscosity @

60°C (cSt)
70 140 ASTM D2170

Flash Point (Tag

Open-Cup, °C)
38 - ASTM D3143

Distillate to 225°C (%

vol)
- 20 ASTM D402

Distillate to 260°C (%

vol)
20 60 ASTM D402

Distillate to 316°C (%

vol)
65 90 ASTM D402

Residue from

Distillation (% vol)
55 - ASTM D402

Step-by-Step Disposal Protocol
This protocol outlines the approved procedure for the disposal of MC-70 waste in a laboratory

setting.

Step 1: Waste Identification and Segregation

Clearly label all waste containers as "Hazardous Waste - Flammable Liquid: MC-70".

MC-70 waste must be segregated from other incompatible waste streams, particularly

oxidizers.

Step 2: Waste Collection and Containerization

Use a designated, leak-proof, and properly sealed container for MC-70 waste. The container

must be compatible with petroleum-based products.
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Do not overfill the container; leave at least 10% headspace to allow for vapor expansion.

Keep the waste container closed at all times except when adding waste.

Step 3: Waste Storage

Store the sealed waste container in a designated, well-ventilated, and cool hazardous waste

accumulation area.

The storage area must be away from heat, sparks, and open flames.[1][2]

Ensure the storage area has secondary containment to capture any potential leaks.

Step 4: Arrange for Licensed Disposal

MC-70 must be disposed of through a licensed hazardous waste disposal company. Do not

attempt to dispose of MC-70 down the drain or in regular trash.[3]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

a waste pickup.

Provide the waste disposal company with a copy of the MC-70 Safety Data Sheet.

Step 5: Record Keeping

Maintain a log of all MC-70 waste generated, including the date, quantity, and disposal

manifest number.

Experimental Protocols Cited
The data presented in this document is based on standardized testing methodologies as

defined by ASTM International (formerly American Society for Testing and Materials).

ASTM D2170: Standard Test Method for Kinematic Viscosity of Asphalts (Bitumens). This

method determines the kinematic viscosity of liquid asphalts (bitumens), road oils, and

distillation residues of liquid asphalts (bitumens) all at 60°C.
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ASTM D3143: Standard Test Method for Flash Point of Cutback Asphalt with Tag Open-Cup

Apparatus. This test method covers the determination of the flash point of cutback asphalts

having flash points between 79°F (26°C) and 200°F (93°C).

ASTM D402: Standard Test Method for Distillation of Cutback Asphaltic (Bituminous)

Products. This test method covers a distillation test for cutback asphaltic (bituminous)

products.

Disposal Workflow Diagram
The following diagram illustrates the proper disposal workflow for MC-70 in a laboratory

environment.
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Caption: MC-70 Disposal Workflow from Generation to Final Disposal.

Sustainable Disposal: Recycling and Reuse
Whenever possible, consider the potential for recycling and reuse of asphalt-based materials.

Asphalt is a highly recyclable material, and its reuse in new pavements or other applications

can significantly reduce environmental impact and costs.[5][6][7] While direct recycling of

laboratory-scale waste may not be feasible, awareness of these industrial practices

underscores the importance of not contaminating the waste stream, which could hinder future

recycling efforts on a larger scale.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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